1-[(4-cyclohexylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(4-cyclohexylphenyl)sulfonyl-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C22H27N3O4S/c26-25(27)21-10-8-20(9-11-21)23-14-16-24(17-15-23)30(28,29)22-12-6-19(7-13-22)18-4-2-1-3-5-18/h6-13,18H,1-5,14-17H2
• InChI Key: OELYLZVRFKASIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

1-[(4-cyclohexylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine, commonly known as CSP, is a chemical compound that has gained significant attention in the field of scientific research. CSP is a piperazine derivative and has been found to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of CSP is not fully understood. However, it has been suggested that CSP may act by inhibiting the activity of certain enzymes or receptors in the body, leading to its observed biological effects.
Biochemical and Physiological Effects:
CSP has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as antitumor activity. CSP has also been found to have potential as a therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of CSP is its broad range of biological activities. This makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of CSP is its relatively low yield during synthesis, which can make it difficult to obtain large quantities of the compound for research purposes.

Future Directions

There are several future directions for research on CSP. One potential area of study is the development of new synthetic methods for the compound that could improve its yield. Another area of research could be the identification of the specific enzymes or receptors that CSP interacts with in the body, which could provide insight into its mechanism of action. Additionally, further studies could be conducted to explore the potential therapeutic applications of CSP in the treatment of various diseases.
Conclusion:
In conclusion, 1-[(4-cyclohexylphenyl)sulfonyl]-4-(4-nitrophenyl)piperazine is a promising compound that has gained significant attention in the field of scientific research. Its broad range of biological activities and potential therapeutic applications make it a promising candidate for the development of new therapeutic agents. Further research is needed to fully understand the mechanism of action of CSP and to explore its potential applications in the treatment of various diseases.

Scientific Research Applications

CSP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a variety of biological activities, including antitumor, anti-inflammatory, and analgesic effects. CSP has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.